(Z)-4-(N-benzyl-N-ethylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C26H24N4O5S3/c1-3-16-30-23-15-14-22(37(27,32)33)17-24(23)36-26(30)28-25(31)20-10-12-21(13-11-20)38(34,35)29(4-2)18-19-8-6-5-7-9-19/h1,5-15,17H,4,16,18H2,2H3,(H2,27,32,33)
• InChI Key: RGSCNIHPPHTMHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CC#C
• Molecular Formula: C26H24N4O5S3
• Molecular Weight: 568.7 g/mol

Description

(Z)-4-(N-benzyl-N-ethylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C26H24N4O5S3 and its molecular weight is 568.68. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(N-benzyl-N-ethylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(N-benzyl-N-ethylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Microwave Promoted Synthesis : One approach to synthesizing structurally similar benzamide derivatives involves microwave irradiation, offering a cleaner, more efficient, and faster method than traditional thermal heating. This method highlights the importance of exploring advanced synthesis techniques for complex compounds like benzamides and their derivatives (Saeed, 2009).

• Characterization and Supramolecular Aggregation : The structural characterization of closely related benzamide derivatives reveals different modes of supramolecular aggregation. This insight is critical for understanding the molecular conformation and how substituents on the benzamide ring influence the overall structure and potential biological activity (Sagar et al., 2018).

Biological and Pharmacological Screening

• Antimicrobial and Antifungal Activity : Several studies have synthesized and evaluated the antimicrobial and antifungal activities of benzamide derivatives. For instance, novel sulfonamide Schiff bases have shown significant cytotoxic activity against human breast cancer cell lines, demonstrating the potential of benzamide derivatives in chemotherapeutic applications (Govindaraj et al., 2021). Additionally, the antimicrobial screening of 5-arylidene derivatives bearing a fluorine atom in benzoyl groups has indicated significant activity against various bacterial strains and fungal species, highlighting the role of fluorine in enhancing antimicrobial efficacy (Desai et al., 2013).

• Inhibition of Human Carbonic Anhydrases : The exploration of benzamide derivatives as inhibitors of human carbonic anhydrase isoforms has identified compounds with preferential inhibition towards specific isoforms. This suggests potential applications in targeting diseases where carbonic anhydrase activity is implicated, demonstrating the therapeutic potential of benzamide derivatives in precision medicine (Distinto et al., 2019).